Cas no 162107-48-4 (tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 162107-48-4
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD16038237
• CID: 109903
• PubChem ID: 11096274
• Update Time: 2025-11-07

tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 4-ethynyl-2,2-dimethyloxazolidine-3-carboxylate
• (R)-N-Boc-2,2-dimethyl-4-ethynyloxazolidine
• (R)-2,2-Dimethyl-3-(N-Boc)-4-ethynyloxazolidine
• 3-Oxazolidinecarboxylicacid, 4-ethynyl-2,2-dimethyl-, 1,1-dimethylethyl ester, (4R)-
• tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• (4R)-4-Ethynyl-2,2-dimethyl-3-oxazolidinecarboxylic acid 1,1-dimethylethyl ester
• (4R)-3-(tert-Butoxycarbonyl)-4-ethynyl-2,2-dimethyloxazolidine
• (R)-2,2-DIMETHYL-3-BOC-4-ETHYNYLOXAZOLIDINE
• (R)-2,2-Dimethyl-3-(N-Boc)-4-ethynyl-oxazolidine
• AMY21465
• DPZQSYOKTUMHNY-SECBINFHSA-N
• MFCD16038237
• AS-37821
• AKOS016844231
• CS-0089520
• (R)-N-Boc-2,2-dimethyl-4-ethynyl-oxazolidine
• tert-butyl (R)-4-ethynyl-2,2-dimethyloxazolidine-3-carboxylate
• (r)-2,2-dimethyl-3-(tertbutoxycarbonyl)-4-ethynyloxazolidine
• 162107-48-4
• (R)-tert-Butyl4-ethynyl-2,2-dimethyloxazolidine-3-carboxylate
• 3-Oxazolidinecarboxylic acid, 4-ethynyl-2,2-dimethyl-, 1,1-dimethylethyl ester, (4R)-
• A18270
• SCHEMBL6979603
• DTXSID90455085
• EN300-1716510

• MDL： MFCD16038237
• Inchi： 1S/C12H19NO3/c1-7-9-8-15-12(5,6)13(9)10(14)16-11(2,3)4/h1,9H,8H2,2-6H3/t9-/m1/s1
• InChI Key： DPZQSYOKTUMHNY-SECBINFHSA-N
• SMILES： O1C[C@@H](C#C)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 225.13657
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 277 ºC
• Flash Point: 121 ºC
• PSA: 38.77

tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

Market Research and Analysis of tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (162107-48-4) in Chemical-Biological-Medical Fields

tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate, identified by the CAS number 162107-48-4, is a compound of significant interest in the chemical-biological-medical fields. This compound has been extensively studied for its potential applications in drug development, particularly in the synthesis of complex molecules and intermediates for pharmaceutical compounds.

The market demand for tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate is driven by its role as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its utility in the construction of complex ring systems and its compatibility with diverse synthetic strategies, making it a valuable asset in medicinal chemistry.

Global suppliers of this compound are primarily concentrated in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. The increasing focus on drug discovery and the need for efficient synthetic routes have further fueled the demand for this compound in both academic and industrial settings.

From a research perspective, tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate has been utilized in various studies to explore its reactivity and versatility in organic synthesis. Its ability to undergo a range of transformations, including cycloadditions and cross-coupling reactions, has made it a versatile building block in the creation of novel drug candidates.

In terms of market analysis, the supply chain for this compound is well-established, with multiple vendors offering it at competitive prices. However, the quality and purity of the product remain critical factors influencing purchasing decisions. Buyers often prioritize suppliers with a strong reputation for delivering high-quality chemical reagents.

Looking ahead, the continued growth of the pharmaceutical industry and the increasing emphasis on innovative drug delivery systems are expected to sustain the demand for tert-butyl (4R)-4-ethynyl-2,2-dimethyl-1,3 oxazolidine 3 carboxylate. Additionally, advancements in synthetic methodologies may further expand its applications in both research and commercial settings.